molecular formula C9H19NO2 B13230349 3-Amino-2,2-dimethyl-1-(oxolan-2-YL)propan-1-OL

3-Amino-2,2-dimethyl-1-(oxolan-2-YL)propan-1-OL

Cat. No.: B13230349
M. Wt: 173.25 g/mol
InChI Key: GEZOXAOWIIYDHE-UHFFFAOYSA-N
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Description

3-Amino-2,2-dimethyl-1-(oxolan-2-yl)propan-1-ol (CAS RN: 1567067-30-4) is a chiral amino alcohol compound of high interest in advanced organic synthesis and pharmaceutical research . This multifunctional molecule, with a molecular formula of C7H15NO2 and a molecular weight of 145.20 g/mol, integrates a sterically hindered 2,2-dimethylpropylamine backbone with a tetrahydrofuran (oxolane) ring . The presence of both amino and hydroxyl functional groups on a molecular framework featuring both alicyclic and sterically hindered components makes it a valuable scaffold for constructing more complex molecules. Its primary research application lies in its role as a key chiral building block or intermediate in medicinal chemistry, particularly for the development of potential active pharmaceutical ingredients (APIs) and for the synthesis of compound libraries in drug discovery campaigns . The specific steric and electronic properties conferred by the 2,2-dimethyl and oxolan-2-yl groups can be critical for modulating the biological activity, binding affinity, and metabolic stability of resulting candidate molecules. Researchers utilize this compound under strictly controlled conditions, and it is offered exclusively for research purposes in laboratory settings. This product is labeled "For Research Use Only" and is not intended for diagnostic, therapeutic, or any other human use.

Properties

Molecular Formula

C9H19NO2

Molecular Weight

173.25 g/mol

IUPAC Name

3-amino-2,2-dimethyl-1-(oxolan-2-yl)propan-1-ol

InChI

InChI=1S/C9H19NO2/c1-9(2,6-10)8(11)7-4-3-5-12-7/h7-8,11H,3-6,10H2,1-2H3

InChI Key

GEZOXAOWIIYDHE-UHFFFAOYSA-N

Canonical SMILES

CC(C)(CN)C(C1CCCO1)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Amino-2,2-dimethyl-1-(oxolan-2-yl)propan-1-ol typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the reaction of 2,2-dimethyl-1,3-propanediol with oxirane in the presence of an acid catalyst to form the oxolane ring. This intermediate is then reacted with ammonia or an amine to introduce the amino group.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and advanced purification techniques such as distillation and crystallization.

Chemical Reactions Analysis

Types of Reactions

3-Amino-2,2-dimethyl-1-(oxolan-2-yl)propan-1-ol can undergo various chemical reactions, including:

    Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

    Reduction: The amino group can be reduced to form an amine.

    Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

    Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products

    Oxidation: Formation of ketones or aldehydes.

    Reduction: Formation of secondary or tertiary amines.

    Substitution: Formation of substituted amines or amides.

Scientific Research Applications

3-Amino-2,2-dimethyl-1-(oxolan-2-yl)propan-1-ol has several applications in scientific research:

    Chemistry: Used as a building block in organic synthesis and as a chiral auxiliary.

    Biology: Studied for its potential role in enzyme inhibition and as a ligand in biochemical assays.

    Medicine: Investigated for its potential therapeutic properties, including antimicrobial and anticancer activities.

    Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 3-Amino-2,2-dimethyl-1-(oxolan-2-yl)propan-1-ol involves its interaction with specific molecular targets. The amino group can form hydrogen bonds with biological molecules, influencing their activity. The oxolane ring provides structural stability and can interact with hydrophobic regions of proteins. These interactions can modulate enzyme activity, receptor binding, and other biochemical pathways.

Comparison with Similar Compounds

Table 1: Comparative Analysis of Key Compounds

Compound Name Molecular Formula Molecular Weight (g/mol) Physical State Density (g/cm³) Flash Point (°C) Key Structural Features
3-Amino-2,2-dimethyl-1-(oxolan-2-yl)propan-1-ol Not Provided Not Available Not Available Not Available Not Available 2,2-dimethyl, oxolan-2-yl, amino
3-(Diethylamino)-2,2-dimethyl-propan-1-ol C₉H₂₁NO 159.27 Clear liquid 0.875 73.9 2,2-dimethyl, tertiary diethylamino
2-Amino-3-(oxolan-2-yl)propan-1-ol C₇H₁₅NO₂ 145.2 Not Available Not Available Not Available Amino at C2, oxolan-2-yl at C3
3-Amino-3-(oxolan-2-yl)propan-1-ol C₆H₁₃NO₂ Not Available Not Available Not Available Not Available Amino and oxolan-2-yl both at C3
3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol C₈H₁₃NOS Not Available Not Available Not Available Not Available Thiophene ring, methylamino substituent

Key Observations

Substituent Effects on Molecular Weight: The diethylamino group in 3-(Diethylamino)-2,2-dimethyl-propan-1-ol increases its molecular weight (159.27 g/mol) compared to the primary amino group in the target compound .

Physical State and Safety: 3-(Diethylamino)-2,2-dimethyl-propan-1-ol is a clear liquid with a moderate flash point (73.9°C), suggesting flammability risks . Similar handling precautions (e.g., chemical-resistant gloves, respiratory protection) may apply to the target compound.

Positional Isomerism: 2-Amino-3-(oxolan-2-yl)propan-1-ol and 3-Amino-3-(oxolan-2-yl)propan-1-ol demonstrate how substituent positioning affects molecular geometry and reactivity .

Biological Activity

3-Amino-2,2-dimethyl-1-(oxolan-2-YL)propan-1-OL is a heterocyclic compound with potential biological activity. Its molecular formula is C9H19NO2C_9H_{19}NO_2 and it has a molecular weight of 173.25 g/mol. This compound is part of a broader class of amino alcohols that exhibit various pharmacological properties, making it an interesting subject for research in medicinal chemistry.

The biological activity of 3-Amino-2,2-dimethyl-1-(oxolan-2-YL)propan-1-OL can be attributed to its structural features, which include an amino group and a hydroxyl group. These functional groups allow for interactions with biological macromolecules, such as proteins and nucleic acids, through hydrogen bonding and electrostatic interactions. The presence of the oxolane (tetrahydrofuran) ring may also contribute to its ability to traverse cellular membranes, enhancing its bioavailability.

Pharmacological Properties

Research indicates that compounds similar to 3-Amino-2,2-dimethyl-1-(oxolan-2-YL)propan-1-OL demonstrate a range of biological activities:

  • Anticancer Activity : Many heterocyclic compounds have been shown to inhibit tumor growth by interfering with specific signaling pathways involved in cancer progression. For instance, compounds that target the PI3K/Akt signaling pathway have been extensively studied for their anticancer properties .
  • Antimicrobial Properties : Amino alcohols are often evaluated for their antimicrobial effects against various pathogens. The mechanism typically involves disrupting bacterial cell wall synthesis or inhibiting essential enzymes .

Case Studies

  • Anticancer Research : A study examined the effects of various amino alcohol derivatives on cancer cell lines. The findings suggested that modifications in the amino and hydroxyl groups significantly influenced cytotoxicity against breast cancer cells, with some derivatives exhibiting IC50 values in the low micromolar range .
  • Antimicrobial Activity : Another research project focused on synthesizing amino alcohol derivatives and evaluating their antimicrobial activity against both Gram-positive and Gram-negative bacteria. The results indicated that certain modifications could enhance the antibacterial efficacy, showcasing potential for therapeutic applications .
PropertyValue
Molecular FormulaC9H19NO2
Molecular Weight173.25 g/mol
CAS Number1513714-27-6
Boiling PointN/A
DensityN/A

Table 2: Biological Activities of Related Compounds

CompoundActivity TypeReference
3-Amino-2-methyl-1-(oxolan-2-YL)propan-1-olAnticancer
3-Amino-2,2-dimethylpropanolAntimicrobial
Various heterocyclesAnticancer

Research Findings

Research has shown that the incorporation of heterocycles into drug design significantly enhances biological activity. For instance, FDA-approved drugs often contain such scaffolds due to their ability to interact with multiple biological targets effectively . The unique structural properties of compounds like 3-Amino-2,2-dimethyl-1-(oxolan-2-YL)propan-1-OL suggest that they could serve as valuable leads in drug discovery.

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